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Key Dose / .
. Experimental Context &
Model /| Assay Effect | Target Concentration .
Additional Notes
(IC50/EC50)
In Vitro Kinase Assay PDGFR 2 nM Purified kinase domains, 10
(1] UM ATP.
Hck 8 nM
mTOR 10 nM
VEGFR2 12 nM
Src 14 nM
Abl 18 nM
DNA-PK 60 nM
PI3K p110a 52 nM
Cell Proliferation (TT Cell Growth 50 nM 72-hour exposure, Resazurin
thyroid carcinoma) [1] Inhibition assay.
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Key Dose | .
. Experimental Context &

Model | Assay Effect | Target Concentration .

Additional Notes

(IC50/EC50)

Cell Proliferation Cell Growth 41 nM 72-hour exposure, Resazurin
(HUVECSs, VEGF- Inhibition assay.
stimulated) [1]
Patient-Derived Cell Viability 0.0078 - 2 uM 5-day treatment on
Xenograft Organoids Reduction LU6471B-SCC and
(PDXOs) [2] LU5162B-ADC models.
Cell Migration (NSCLC Inhibition of 500 nM 96-hour treatment in radius
lines) [2] Invasion motility assay with/without

astrocytes.
Asthma Mouse Model Relief of 20 & 50 mg/kg (in Daily gavage in OVA-
[3] Pathological Vivo) sensitized mice.

Features

Acute Gouty Arthritis Protective Effect 10 pM (primary Protection against MSU
Model [4] (in vitro) screening) crystal-induced damage in

THP-1 cells.

Experimental Protocols for Key Data

To help you evaluate the data, here are the methodologies behind some of the key findings.

e Cell Proliferation Assay (from [1])

o Cell Lines: Various, including U87, LN229, and TT thyroid carcinoma cells.

o Procedure: Cells were grown in 96-well plates and treated with PP121 in 4-fold dilutions (from
10 puM down to 0.040 uM) or a vehicle control (0.1% DMSOQ) for 72 hours.

o Viability Measurement: Cell viability was assessed using Resazurin sodium salt. Fluorescence
was quantified, and IC50 values were calculated using Prism software.

e Radius Cell Migration Assay (from [2])

o Cell Lines: NSCLC cell lines (e.g., NCI-H1975, NCI-H2170).
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o Procedure: 5x10"4 NSCLC cells were seeded into specially designed inserts placed in 12-well
plates. After 24 hours, the inserts were removed to create a cell-free gap.

o Treatment: Cells were treated with 500 nM PP121 for 96 hours.

o Quantification: After incubation, cells were fixed and stained with crystal violet. The cell-free
area was measured using ImageJ software to quantify migration inhibition.

e Patient-Derived Xenograft Organoid (PDXO0) Viability (from [2])

o Models: LU6471B-SCC and LU5162B-ADC organoids generated from patient-derived
xenografts.

o Procedure: Organoids were plated in triplicate and treated with PP121 across a concentration
range of 0.0078 to 2 uM or a vehicle control for 5 days.

o Endpoint: Cell viability was assessed using the CellTiter-Glo Luminescent assay.

PP121's Mechanism of Action

PP121 is a dual tyrosine and phosphoinositide kinase inhibitor [2] [3]. This means it simultaneously

targets multiple key players in cancer cell signaling and survival.

The diagram below illustrates the key signaling pathways inhibited by PP121 and the experimental

workflow used to generate the dose-response data.
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Interpretation and Context for Researchers

¢ High Potency in Enzymatic Assays: The low nM-range IC50 values against key kinases like
PDGFR, mTOR, and VEGFR2 [1] establish PP121 as a highly potent inhibitor at the molecular level.
This forms the mechanistic basis for its cellular effects.

e Cellular Efficacy: The nanomolar-range IC50 values in cell-based assays (proliferation, migration)
[2] [1] demonstrate that PP121 retains its potency in a more complex cellular environment and can
effectively inhibit downstream signaling pathways, such as Akt and S6 ribosomal protein [2].

e Lack of Direct Comparative Data: The available data characterizes PP121's standalone profile. A
true dose-response comparison against other drugs (e.g., specific PI3K inhibitors or other multi-
kinase inhibitors) is not provided in the search results. Such a comparison would be necessary to
objectively position its relative potency and efficacy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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